Melanoma-associated antigen C2 (42-50)
Description
Melanoma-associated antigen C2
Scientific Research Applications
MAGEC2 as a Marker for Seminoma
- MAGEC2 is a sensitive and novel marker for seminoma, as it shows reliable distinction of seminoma from embryonal carcinomas. This makes it a valuable tool in the differential diagnosis of testicular germ cell tumors (Bode et al., 2011).
Tumor-specific Antigenic Peptides and Immunotherapy
- MAGEC2 encodes two antigenic peptides recognized by melanoma-specific cytolytic T lymphocyte clones. These peptides are promising targets for cancer immunotherapy, as they are expressed in melanomas and other tumor types, but not in normal somatic tissues (Ma et al., 2004).
Role in Resistance to Apoptotic Death
- High expression of MAGEC2 in suspension-cultured tumor cells contributes to resistance against apoptotic death. This is mediated through the activation of STAT3, suggesting its potential role in tumor cell survival and proliferation (Park et al., 2021).
Predicting Lymph Node Metastasis
- Expression of MAGEC2 in primary melanoma is a potent predictor of sentinel lymph node metastasis. This could aid in the assessment of melanoma progression and prognosis (Curioni-Fontecedro et al., 2011).
MAGEC2 as a Biomarker for Triple-Negative Breast Cancer
- MAGEC2 shows high expression in triple-negative breast cancer (TNBC) tissues and is associated with various clinicopathological parameters. It serves as an independent prognostic factor, indicating its potential as a biomarker in TNBC (Zhao et al., 2016).
Expression in Breast Cancer
- The expression of MAGEC2 in breast cancer is linked to high tumor grade and reduced recurrence-free survival. Its expression patterns suggest potential targets for tumor immunotherapy (Hou et al., 2016).
properties
Product Name |
Melanoma-associated antigen C2 (42-50) |
|---|---|
sequence |
ASSTLYLVF |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen C2 (42-50) |
Origin of Product |
United States |
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